Cas no 2044901-42-8 (8-bromo-7-fluoro-1,2,3,4-tetrahydroisoquinoline hydrochloride)

• Product Name: 8-bromo-7-fluoro-1,2,3,4-tetrahydroisoquinoline hydrochloride
• CAS No: 2044901-42-8
• MF: C₉H₁₀BrClFN
• MW: 266.53780412674
• MDL: MFCD30476266
• CID: 4634662
• PubChem ID: 126805970
• Update Time: 2025-11-02

8-bromo-7-fluoro-1,2,3,4-tetrahydroisoquinoline hydrochloride Chemical and Physical Properties

Names and Identifiers

• 8-bromo-7-fluoro-1,2,3,4-tetrahydroisoquinoline hydrochloride

• MDL： MFCD30476266
• Inchi： 1S/C9H9BrFN.ClH/c10-9-7-5-12-4-3-6(7)1-2-8(9)11;/h1-2,12H,3-5H2;1H
• InChI Key： SIHJVWXXQGOBEQ-UHFFFAOYSA-N
• SMILES： BrC1C(=CC=C2CCNCC=12)F.Cl

Additional information on 8-bromo-7-fluoro-1,2,3,4-tetrahydroisoquinoline hydrochloride

Comprehensive Guide to 8-bromo-7-fluoro-1,2,3,4-tetrahydroisoquinoline hydrochloride (CAS No. 2044901-42-8)

8-bromo-7-fluoro-1,2,3,4-tetrahydroisoquinoline hydrochloride (CAS No. 2044901-42-8) is a specialized heterocyclic compound with significant potential in pharmaceutical and chemical research. This compound belongs to the tetrahydroisoquinoline family, a class of molecules known for their diverse biological activities. The presence of both bromine and fluorine substituents enhances its reactivity and makes it a valuable intermediate in drug discovery.

The molecular formula of 8-bromo-7-fluoro-1,2,3,4-tetrahydroisoquinoline hydrochloride is C₉H₁₀BrFClN, with a molecular weight of approximately 266.54 g/mol. Its structural features, including the halogenated aromatic ring and the hydrochloride salt form, contribute to its stability and solubility in various solvents. Researchers often explore its applications in medicinal chemistry, particularly in the development of CNS-targeting drugs and enzyme inhibitors.

One of the key reasons for the growing interest in 8-bromo-7-fluoro-1,2,3,4-tetrahydroisoquinoline hydrochloride is its role in structure-activity relationship (SAR) studies. The compound's unique substitution pattern allows scientists to investigate how halogen atoms influence binding affinity and pharmacokinetic properties. Recent studies have highlighted its potential in modulating neurotransmitter receptors, making it a candidate for neurological disorder research.

In the context of current pharmaceutical trends, 8-bromo-7-fluoro-1,2,3,4-tetrahydroisoquinoline hydrochloride aligns with the demand for novel small-molecule therapeutics. The rise of precision medicine and targeted drug delivery has increased the need for structurally diverse building blocks like this compound. Its compatibility with cross-coupling reactions and catalytic transformations further enhances its utility in modern synthetic chemistry.

From a market perspective, the demand for halogenated tetrahydroisoquinolines is steadily increasing, driven by their applications in drug discovery and material science. Suppliers and manufacturers of 8-bromo-7-fluoro-1,2,3,4-tetrahydroisoquinoline hydrochloride often emphasize its high purity (>98%) and consistent quality, which are critical for research and development purposes. The compound is typically available in small-scale quantities for laboratory use, catering to academic and industrial researchers.

When handling 8-bromo-7-fluoro-1,2,3,4-tetrahydroisoquinoline hydrochloride, standard laboratory safety protocols should be followed. While not classified as hazardous under normal conditions, proper personal protective equipment (PPE) such as gloves and goggles is recommended. Storage conditions usually involve keeping the compound in a cool, dry place, protected from light to maintain its stability over time.

The synthesis of 8-bromo-7-fluoro-1,2,3,4-tetrahydroisoquinoline hydrochloride typically involves multi-step organic transformations, starting from commercially available tetrahydroisoquinoline precursors. Key steps may include electrophilic aromatic substitution for halogen introduction, followed by salt formation to yield the final product. Researchers often optimize these processes to improve yield and purity, reflecting the compound's importance in high-value chemical synthesis.

Looking ahead, 8-bromo-7-fluoro-1,2,3,4-tetrahydroisoquinoline hydrochloride is poised to remain relevant in cutting-edge research. Its structural versatility makes it a promising candidate for exploring new biological targets and developing next-generation therapeutics. As the scientific community continues to investigate heterocyclic compounds with unique pharmacological profiles, this molecule will likely play an increasingly important role in advancing chemical biology and drug design.